Cas no 1131222-53-1 (2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one)
1131222-53-1 structure
Product Name:2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
CAS No:1131222-53-1
MF:C12H12BrNO
MW:266.13378238678
CID:2853501
PubChem ID:68728075
Update Time:2025-04-21
2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- DTXSID801193391
- 1131222-53-1
- 5-Bromo-3,4-dihydro-2-(2-propen-1-yl)-1(2H)-isoquinolinone
- 2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
- PJBUVUFVNIVPOO-UHFFFAOYSA-N
- SCHEMBL3648486
-
- Inchi: 1S/C12H12BrNO/c1-2-7-14-8-6-9-10(12(14)15)4-3-5-11(9)13/h2-5H,1,6-8H2
- InChI Key: PJBUVUFVNIVPOO-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C(N(CC=C)CCC=21)=O
Computed Properties
- Exact Mass: 265.01023Da
- Monoisotopic Mass: 265.01023Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.3Ų
2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM145324-1g |
2-allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one |
1131222-53-1 | 95% | 1g |
$830 | 2021-08-05 | |
| Alichem | A189003961-1g |
2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one |
1131222-53-1 | 95% | 1g |
$763.98 | 2023-09-04 | |
| Chemenu | CM145324-1g |
2-allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one |
1131222-53-1 | 95% | 1g |
$*** | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757557-1g |
2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2h)-one |
1131222-53-1 | 98% | 1g |
¥6056.00 | 2024-08-09 |
2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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